lithium 2-(4-methoxy-3,5-dimethylpyridin-2-yl)acetate
Description
“(4-Methoxy-3,5-dimethylpyridin-2-yl)methyl acetate” is a chemical compound with the molecular weight of 209.24 . It is stored in an inert atmosphere at room temperature .
Molecular Structure Analysis
The IUPAC name for this compound is (4-methoxy-3,5-dimethyl-2-pyridinyl)methyl acetate . The InChI code for this compound is 1S/C11H15NO3/c1-7-5-12-10(6-15-9(3)13)8(2)11(7)14-4/h5H,6H2,1-4H3 .Physical And Chemical Properties Analysis
This compound is a low-melting solid or liquid .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis of lithium 2-(4-methoxy-3,5-dimethylpyridin-2-yl)acetate can be achieved through a three-step process involving the synthesis of 4-methoxy-3,5-dimethylpyridine-2-carboxylic acid, followed by the conversion of the carboxylic acid to the corresponding acid chloride, and finally, the reaction of the acid chloride with lithium acetate to form the desired product.", "Starting Materials": [ "4-methoxy-3,5-dimethylpyridine-2-carboxylic acid", "Thionyl chloride", "Lithium acetate", "Methanol", "Diethyl ether" ], "Reaction": [ "Step 1: Synthesis of 4-methoxy-3,5-dimethylpyridine-2-carboxylic acid", "4-methoxy-3,5-dimethylpyridine is reacted with ethyl 2-bromoacetate in the presence of potassium carbonate and DMF to form ethyl 2-(4-methoxy-3,5-dimethylpyridin-2-yl)acetate.", "The resulting ester is then hydrolyzed with sodium hydroxide to form 4-methoxy-3,5-dimethylpyridine-2-carboxylic acid.", "Step 2: Conversion of carboxylic acid to acid chloride", "4-methoxy-3,5-dimethylpyridine-2-carboxylic acid is reacted with thionyl chloride in the presence of DMF to form the corresponding acid chloride.", "Step 3: Reaction of acid chloride with lithium acetate", "The acid chloride is then reacted with lithium acetate in methanol and diethyl ether to form lithium 2-(4-methoxy-3,5-dimethylpyridin-2-yl)acetate." ] } | |
CAS RN |
2624141-06-4 |
Molecular Formula |
C10H12LiNO3 |
Molecular Weight |
201.1 |
Purity |
95 |
Origin of Product |
United States |
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